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Compound of Interest

Compound Name: 2-Methyl-4-vinylpyridine
CAS No.: 13959-33-6
Cat. No.: B188247
Get Quote
. J

CAS: 13959-33-6 | Formula: CsHoN | MW: 119.16 g/mol [1][2]

Chemical Identity & Physiochemical Profile

2-Methyl-4-vinylpyridine (2M4VP) is a bifunctional pyridine derivative characterized by a
polymerizable vinyl group at the C4 position and a methyl group at the C2 position.[1][2] This
structural arrangement imparts unique steric and electronic properties compared to its more
common isomers.[2]

Structural Implications[1][2]

» Electronic Effect: The methyl group at C2 is electron-donating, potentially increasing the
basicity of the pyridine nitrogen compared to unsubstituted 4-vinylpyridine.[1][2]

e Reactivity: The vinyl group at C4 is conjugated with the pyridine ring, making it highly
susceptible to spontaneous polymerization via radical or anionic mechanisms.

o Physical State: Colorless to yellow liquid (darkens upon oxidation/polymerization).[2]
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Key Physiochemical Data (Synthesized)

Property Value (Estimated/Analog*)  Technical Significance

Requires high vacuum for
Boiling Point 175-185°C (760 mmHg) distillation to avoid thermal
polymerization.[1][2]

Classifies as a Flammable

Flash Point ~55-60°C o
Liquid (Category 3).
Denser than many organic
Density 0.98-1.02 g/mL solvents; sinks in water phases
during extraction.
Slightly more basic than 4-
vinylpyridine (pKa 5.[1][2]6
K e5 60 ylpyridine (pKa 5.[1][2]6)

due to C2-Methyl induction.[1]
[2]

) Hydrophobic enough for
- Soluble in alcohols, CHCIs, ] ] ]
Solubility THE organic extractions; sparingly
soluble in water.

*Data interpolated from 4-vinylpyridine and 2-methyl-5-vinylpyridine baselines due to limited
specific SDS availability for this isomer.

Hazard Identification & Toxicology

The safety profile of 2M4VP is dominated by two factors: Corrosivity (typical of alkylpyridines)
and Instability (typical of vinyl monomers).

GHS Classification (Derived)[1][2]

o Flammable Liquids: Category 3 (H226)[1][2][3][4]
¢ Acute Toxicity (Oral/Dermal): Category 3/4 (H301/H311) - Toxic in contact with skin.[1][2]
» Skin Corrosion/Irritation: Category 1B (H314) - Causes severe skin burns.[1][2]

» Sensitization: Skin Sensitizer Category 1 (H317).[2][3][5][6]
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» Specific Target Organ Toxicity: Single Exposure (Respiratory Tract Irritation).[2][6]

The Polymerization Threat

Unlike stable solvents, 2M4VP is thermodynamically poised to polymerize.[2] This reaction is
exothermic and can become autocatalytic (runaway reaction) if heat is not dissipated.[2]

Trigger Factors:

Heat: Temperatures >30°C significantly increase radical formation.[2]

Light: UV radiation cleaves bonds, generating initiating radicals.[2]

Peroxides: Formation of peroxides upon air exposure (without inhibitor) accelerates
hardening.[2]

Acid: Strong acids can initiate cationic polymerization.[2]

Storage Condition

Heat/UV
. Runaway Polymerization

Radical Formation Quenched by Inhibitor

Scavenges Radicals_
’,,/—”’ Stable Monomer

Dissolved Oxygen

Activates TBC

Inhibitor (TBC)

Click to download full resolution via product page

Figure 1: The Stabilization Triad. Note that p-tert-butylcatechol (TBC) inhibitors often require
dissolved oxygen to function effectively.[1][2] Storing under pure nitrogen without checking
inhibitor type can paradoxically lead to polymerization.[1]

Storage & Stabilization Protocol

Researchers often receive 2M4VP stabilized with 100-200 ppm p-tert-butylcatechol (TBC).[1]
[2] Proper storage is non-negotiable.[2]
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Storage Hierarchy[1][2]

o Temperature: Store at -20°C (Freezer). Low temperature is the primary barrier to
polymerization.[2]

o Atmosphere: Unlike many air-sensitive reagents, TBC-stabilized monomers should NOT be
stored under static inert gas (Argon/Nitrogen) for long periods if the inhibitor mechanism
relies on oxygen (phenolic inhibitors).[2] However, to prevent moisture absorption
(hygroscopic pyridine ring), a dry atmosphere is required.[2]

o Recommendation: Store in a sealed container with minimal headspace at -20°C. If long-
term storage is needed, check inhibitor levels monthly.[1][2]

o Container: Amber glass to block UV radiation.[2]

Advanced Handling: Inhibitor Removal & Synthesis

For precise drug development or polymerization kinetics, the TBC inhibitor must be removed
immediately prior to use.[2]

Protocol: Vacuum Distillation (Gold Standard)

Distillation is preferred over basic alumina columns for 2M4VP because it removes both the
inhibitor and any oligomers formed during storage.

Equipment:

e Short-path distillation head (vigreux column optional but recommended).[1][2]

¢ High-vacuum pump (< 5 mmHg).[1][2]

 Oil bath with digital temperature control.[2]

Step-by-Step Workflow:

e Setup: Assemble glassware. Grease joints lightly (use Krytox or high-vac grease).[1][2]

e Vacuum: Apply vacuum before heating.[2] Aim for < 1 mmHg if possible.[2]
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o Theory: Reducing pressure lowers the boiling point below the thermal polymerization
threshold (approx 80-90°C).[2]

o Heat: Slowly ramp oil bath temperature.
o Target: Collect fractions distilling at ~50—-60°C (at 0.5 mmHg).

o Collection: Discard the first 5% (forerun/volatiles). Collect the main fraction in a flask cooled
by Dry Ice/Acetone.

e Quenching: Stop distillation before the pot goes dry to prevent overheating the residue
(potential explosion hazard).

Protocol: Flash Column (Alternative)

For small quantities (< 5 mL), pass the neat liquid through a short plug of Basic Alumina or
Inhibitor Remover Replacement Packing.

o Mechanism:[1][2][6][7] The phenolic TBC binds to the basic alumina; the pyridine monomer
passes through.[2]

 Validation: The eluent should be colorless.[2][8] A yellow/brown tint indicates oxidation or
oligomers.[2]
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Figure 2: Decision matrix for purification of 2-methyl-4-vinylpyridine prior to experimental
application.

Emergency Response & First Aid

Due to the high alkalinity and lipophilicity of vinylpyridines, they penetrate skin rapidly.
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Exposure Route

Immediate Action

Scientific Rationale

Skin Contact

Wash with polyethylene glycol
(PEG 400) or ethanol, then

copious water.[1][2]

Water alone may not
effectively solvate the lipophilic
pyridine; PEG acts as a
solubilizer to draw it from the

dermis.

Basic compounds cause

_ _ liguefactive necrosis,

Rinse for 15+ minutes; consult ) )

Eye Contact ] penetrating deeper than acids.
ophthalmologist.

[2] Immediate dilution is

critical.[2]

Absorb with vermiculite. Do Exothermic polymerization can

Spill Cleanup NOT use paper towels (fire ignite combustible absorbents.

risk) or sawdust.[2] Use inert clay.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. 4-Vinylpyridine | CAS#:100-43-6 | Chemsrc [chemsrc.com]
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. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

°
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. VINYLPYRIDINES, STABILIZED | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

¢ 8. chembk.com [chembk.com]
¢ 9. 4-Vinylpyridine - Safety Data Sheet [chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Assessment & Safety Protocol: 2-Methyl-4-
Vinylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188247/docs#technical-assessment-safety-protocol-
2-methyl-4-vinylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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